Cas no 876723-90-9 (4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one
• CAS No: 876723-90-9
• MF: C₁₉H₁₉N₃O
• MW: 305.373664140701
• CID: 6076081
• PubChem ID: 3159987
• Update Time: 2025-07-19

4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one
• 4-(1H-Benzoimidazol-2-yl)-1-(2-ethyl-phenyl)-pyrrolidin-2-one
• 2-Pyrrolidinone, 4-(1H-benzimidazol-2-yl)-1-(2-ethylphenyl)-
• SR-01000153624-1
• 2-Pyrrolidinone, 4-(1H-1,3-benzimidazol-2-yl)-1-(2-ethylphenyl)-
• AKOS000587142
• 876723-90-9
• HMS3447I02
• SR-01000153624
• 4-(1H-benzimidazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one
• F3243-0761
• PEAGCENQDLIFPK-UHFFFAOYSA-N
• HMS1517H05
• ChemDiv3_015647
• AKOS016166162
• 4-(1H-benzo[d]imidazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one

• Inchi： 1S/C19H19N3O/c1-2-13-7-3-6-10-17(13)22-12-14(11-18(22)23)19-20-15-8-4-5-9-16(15)21-19/h3-10,14H,2,11-12H2,1H3,(H,20,21)
• InChI Key： PEAGCENQDLIFPK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2CC)CC(C2NC3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 305.152812238g/mol
• Monoisotopic Mass: 305.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 630.7±55.0 °C(Predicted)
• pka: 11.55±0.10(Predicted)

Additional information on 4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one

Chemical Profile of 4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one (CAS No. 876723-90-9)

The compound 4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one, identified by its CAS number 876723-90-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and potential pharmacological applications. The presence of a benzodiazol-2-yl moiety fused with a pyrrolidinone core, combined with an ethylphenyl substituent, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of benzodiazol derivatives in the development of central nervous system (CNS) modulators. The benzodiazol scaffold is known for its ability to modulate neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA). The structural analog of 4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one has been explored for its potential to interact with GABA receptors, which could lead to novel therapeutic agents for disorders such as anxiety, epilepsy, and sleep disorders. The pyrrolidinone ring further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability.

The ethylphenyl substituent in the molecule adds another layer of complexity, influencing both the electronic properties and the binding affinity of the compound. This group is often employed in medicinal chemistry to improve metabolic stability and binding interactions with biological targets. Preliminary computational studies suggest that the ethylphenyl moiety may facilitate optimal positioning within active sites of enzymes or receptors, enhancing the compound's efficacy.

In the context of drug discovery, the synthesis and characterization of this compound have been refined using advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure high purity and accurate structural confirmation, which are critical for subsequent pharmacological testing. The synthesis pathway involves multi-step organic reactions, including cyclization and functional group transformations, which have been optimized to maximize yield and minimize byproducts.

One of the most intriguing aspects of 4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one is its potential as a scaffold for drug development. The combination of a benzodiazol moiety and a pyrrolidinone core provides a versatile platform for designing molecules with tailored pharmacological properties. Researchers have been particularly interested in exploring its interactions with enzymes such as cytochrome P450 (CYP450) isoforms, which play a crucial role in drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens.

Current research efforts are focused on evaluating the pharmacokinetic and pharmacodynamic properties of this compound. In vitro studies have demonstrated promising results regarding its ability to modulate specific biological pathways. For instance, preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and pain signaling. These findings align with the growing interest in developing small molecules that can modulate inflammatory pathways without systemic side effects.

The potential therapeutic applications of 4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one extend beyond CNS disorders. Its structural features make it a candidate for treating conditions such as neurodegenerative diseases, where modulation of neurotransmitter systems is crucial. Additionally, its interaction with inflammatory pathways suggests potential utility in developing anti-inflammatory agents. The compound's unique chemical profile positions it as a valuable asset in the ongoing quest to develop novel therapeutics.

As research progresses, additional derivatives of this compound are being synthesized and tested to explore new pharmacological profiles. The flexibility offered by the benzodiazol-pyrrolidinone core allows for modifications that can fine-tune specific properties such as potency, selectivity, and metabolic stability. This adaptability is a key advantage in drug discovery, enabling researchers to tailor molecules to meet specific therapeutic needs.

The development of 4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one also underscores the importance of interdisciplinary collaboration in medicinal chemistry. Integration of computational chemistry, synthetic organic chemistry, and pharmacology has accelerated the discovery process significantly. Advanced computational methods allow researchers to predict molecular interactions with high accuracy before conducting costly wet-lab experiments. This approach not only saves time but also enhances the efficiency of drug development programs.

In conclusion,4-(1H-1,3-benzodiazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one (CAS No. 876723-90-9) represents a promising lead compound with significant therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new applications and refine synthetic methodologies,this compound is poised to make substantial contributions to the field of medicinal chemistry.